![molecular formula C14H23NO3S B4577557 3-tert-butyl-4-ethoxy-N,N-dimethylbenzenesulfonamide](/img/structure/B4577557.png)
3-tert-butyl-4-ethoxy-N,N-dimethylbenzenesulfonamide
Overview
Description
3-tert-butyl-4-ethoxy-N,N-dimethylbenzenesulfonamide, also known as TBS, is an organic compound with a sulfonamide functional group. It is widely used in scientific research as a protecting group for amines, which prevents unwanted reactions during chemical synthesis. TBS is also used as a precursor for the synthesis of other important compounds.
Scientific Research Applications
Chemical Synthesis and Catalysis
Research into the applications of 3-tert-butyl-4-ethoxy-N,N-dimethylbenzenesulfonamide in chemical synthesis and catalysis highlights its potential as a substituent in various chemical reactions. For example, it has been used in the synthesis of sulfonamide-substituted iron phthalocyanines, which exhibit remarkable stability under oxidative conditions and are potential oxidation catalysts. These compounds have been demonstrated to effectively oxidize olefins, with specific applications in the oxidation of cyclohexene to allylic ketone and styrene to benzaldehyde (Umit Işci et al., 2014).
Biomedical Research
In the realm of biomedical research, derivatives of this compound have been explored for their therapeutic potential. For instance, compounds with the sulfonamide moiety have been assessed for their DNA-binding capabilities, DNA cleavage activities, genotoxicity, and anticancer activity. Research demonstrates that these compounds can act as effective chemical nucleases, promoting cell death primarily through apoptosis, with certain derivatives showing promising antiproliferative activity against tumor cells (M. González-Álvarez et al., 2013).
Environmental Science
In environmental science, derivatives of this compound have been studied for their role in the degradation of pollutants. For example, research on the oxidation of methyl tert-butyl ether (MTBE) by advanced oxidation processes highlighted the formation of several degradation products, including tert-butyl formate and tert-butyl alcohol. This study provides insights into the efficiency of MTBE elimination and the potential formation of disinfection byproducts, such as bromate, under treatment conditions (J. L. Acero et al., 2001).
Polymer Science
In polymer science, the sulfonamide group has been utilized as an activating group for the synthesis of poly(aryl ether sulfonamide)s through nucleophilic aromatic substitution polymerization. This approach has led to the development of novel polymers with potential applications in various industries, demonstrating the versatility of sulfonamide derivatives in facilitating polymerization reactions (Nathaniel T. Rebeck & D. Knauss, 2011).
Properties
IUPAC Name |
3-tert-butyl-4-ethoxy-N,N-dimethylbenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO3S/c1-7-18-13-9-8-11(19(16,17)15(5)6)10-12(13)14(2,3)4/h8-10H,7H2,1-6H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STNYTSLOGNTQBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)N(C)C)C(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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